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Introduction

Octyl butyrate (also known as octyl butanoate) is a biogenic acyclic ester recognized for its characteristic fruity aroma. As a naturally occurring comg
plants and fruits, it holds significant interest across multiple scientific and industrial domains. Beyond its established applications in the flavor and frac
chemical properties and biological precursors make it a subject of investigation for researchers in biochemistry, metabolic engineering, and pharmace

This technical guide provides an in-depth overview of octyl butyrate, focusing on its biochemical origins, methods for its synthesis and analysis, and
activities. The content is tailored for researchers, scientists, and drug development professionals, offering detailed experimental protocols and guantit
further investigation and application of this versatile ester.

Chemical and Physical Properties

Octyl butyrate is an ester of octanol and butyric acid. Its physical and chemical characteristics are summarized in the table below.

Property Value

Molecular Formula C12H2402

Molecular Weight 200.32 g/mol [1][2]

CAS Number 110-39-4[1]

Appearance Colorless to pale yellow liquid[1]

Odor Green, herbaceous, with a sweet, melon-like flavor[3]
Boiling Point 224 °C[4]

Melting Point -56 °C[4]

Density 0.862 g/mL at 25 °C[4]

Refractive Index n20/D 1.425[4]

Solubility Insoluble in water; soluble in most organic solvents.
Synonyms Octyl butanoate, Butyric acid n-octyl ester, n-Octyl butyrate[1]

Biogenic Occurrence and Biosynthesis

Octyl butyrate is a natural constituent of many plants, contributing to their characteristic aroma. It is found in the essential oils of species like Heracle
(hogweed) and in fruits such as wild parsnip, muskmelon, apples, and strawberries.[4]

The biosynthesis of octyl butyrate in plants is a multi-step process involving the convergence of fatty acid metabolism pathways to produce its two p
butyryl-CoA. The final step is an esterification reaction catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).[5]

Biosynthesis of Precursors
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« Butyryl-CoA Synthesis: The four-carbon acyl-CoA, butyryl-CoA, is synthesized from two molecules of acetyl-CoA through a pathway involving four |
reactions. This pathway is well-characterized in bacteria and is analogous to steps in fatty acid synthesis in plants.[6][7]

« Octanol Synthesis: The eight-carbon alcohol, 1-octanol, is derived from the fatty acid synthesis pathway. Octanoyl-ACP (acyl carrier protein) is hyd
thioesterase to release octanoic acid. This free fatty acid is then activated to octanoyl-CoA, which is subsequently reduced to 1-octanal by a carbo>
(CAR) or an acyl-CoA reductase (ACR). Finally, 1-octanal is reduced to 1-octanol by an aldehyde reductase (Adh) or alcohol dehydrogenase.[8][9]

Esterification by Alcohol Acyltransferases (AATS)

The final step in the biosynthesis of octyl butyrate is the condensation of octanol and butyryl-CoA. This reaction is catalyzed by alcohol acyltransfere
exhibit varying specificities for different alcohol and acyl-CoA substrates.[5][10] The substrate specificity of AATs is a key determinant of the profile of
by a particular plant.[11]

Biosynthesis of Octyl Butyrate
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Caption: Biosynthesis pathway of octyl butyrate from precursors.

Enzymatic Synthesis of Octyl Butyrate: An Experimental Protocol

Enzymatic synthesis is a preferred method for producing flavor and fragrance esters as it often proceeds under mild conditions and can yield product:
Lipases are commonly used for the esterification of fatty acids and alcohols. The following is a general protocol for the lipase-catalyzed synthesis of ¢

Materials and Reagents

+ Immobilized lipase (e.g., from Candida antarctica lipase B (CALB) or a psychrophilic lipase)[12][13]
» n-Octanol (=299%)

o Butyric acid (299%)

« Organic solvent (e.g., n-hexane, heptane, or solvent-free system)[13][14]

« Molecular sieves (3A, for water removal, optional)

« Sodium hydroxide (NaOH) solution (0.1 M, for titration)

+ Phenolphthalein indicator

» Ethanol/acetone mixture (1:1 v/v)

o Orbital shaker with temperature control
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Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

Experimental Procedure

Reaction Setup: In a sealed reaction vessel (e.g., a 100 mL screw-capped flask), combine n-octanol and butyric acid. A typical molar ratio is 1:1 to
For a solvent-based system, add n-hexane to the desired volume.

Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading can range from 2% to 20% (w/w) of the total substrate w
Incubation: Place the reaction vessel in an orbital shaker set to a constant temperature (e.g., 30-50 °C) and agitation speed (e.g., 150-250 rpm).[1£

Reaction Monitoring: At regular time intervals, withdraw a small aliquot (e.g., 20-200 L) of the reaction mixture.[13] To determine the conversion re
butyric acid can be guantified by titration with 0.1 M NaOH after dilution in an ethanol/acetone mixture, using phenolphthalein as an indicator.[14] A
formation of octyl butyrate can be monitored by GC analysis.

Reaction Termination and Product Recovery: Once the reaction has reached the desired conversion, terminate it by filtering out the immobilized en
be washed with solvent and reused. The solvent and any unreacted substrates can be removed from the product mixture by vacuum distillation.

Quantitative Data on Enzymatic Synthesis

The efficiency of lipase-catalyzed synthesis of butyrate esters is influenced by several factors.

Parameter Condition/Value Reference
Enzyme Source Psychrophilic mutant lipase from Croceibacter atlanticus [12]
Immobilization Support Methacrylate divinylbenzene resin [12]
Reaction Temperature 10°C [12]
Substrate Molar Ratio 1:2 (butyric acid:cinnamyl alcohol) for cinnamyl butyrate [15]
Enzyme Loading 2% (w/w of substrates) for cinnamyl butyrate [15]
Agitation Speed 250 rpm for cinnamyl butyrate [15]
Reaction Time 12 hours for 90% conversion of cinnamyl butyrate [15]

digraph "Enzymatic Synthesis Workflow" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow for Enzymatic Synthesis of Octyl Butyrate
node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"1;
edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normall];

// Steps"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"ReactionSetup" [label="Reaction Setup:\n- Add n-octanol, butyric acid,\nand solvent to vessel."];
"EnzymeAddition" [label="Add Immobilized Lipase"];

"Incubation" [label="Incubate with shaking\nat controlled temperature"l;

"Monitoring" [label="Monitor reaction progress\n(Titration or GC)"];

"Decision" [shape=diamond, label="Desired conversion\nreached?", fillcolor="#FBBC05", fontcolor="#202124"];
"Termination" [label="Terminate reaction:\nFilter to remove enzyme"];

"Purification" [label="Purify product:\nVacuum distillation"];

"Analysis" [label="Analyze final product\n(GC-MS, NMR)"I;

"End" [shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"ReuseEnzyme" [label="Wash and reuse\nimmobilized enzyme"];
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// Workflow"Start" -> "ReactionSetup";
"ReactionSetup" -> "EnzymeAddition";
"EnzymeAddition" -> "Incubation";
"Incubation" -> "Monitoring";

"Monitoring" -> "Decision";

"Decision" -> "Incubation" [label="No"];
"Decision" -> "Termination" [label="Yes"];
"Termination" -> "Purification";
"Termination" -> "ReuseEnzyme" [style=dashed];
"Purification" -> "Analysis";

"Analysis" -> "End";

}

Caption: Experimental workflow for the enzymatic synthesis of octyl butyrate.

Analytical Methods: GC-MS Protocol

Gas chromatography-mass spectrometry (GC-MS) is the standard method for the identification and quantification of volatile compounds like octyl bu

Sample Preparation (Liquid-Liquid Extraction)

* To 1 mL of agueous sample (e.g., from a biological matrix or quenched reaction), add an internal standard.
* Add 2 mL of an organic solvent such as n-hexane or methyl tert-butyl ether.

» Vortex vigorously for 1-2 minutes.

« Centrifuge to separate the phases.

« Carefully transfer the upper organic layer to a clean vial for GC-MS analysis.

GC-MS Parameters

The following table provides typical GC-MS parameters for the analysis of fatty acid esters.

Parameter Setting

GC System Agilent 7890A or similar

MS System Agilent 5975C or similar

Column DB-5MS, HP-5MS, or DB-23 (30 m x 0.25 mm ID, 0.25 pm film)
Carrier Gas Helium at a constant flow of 1.0 mL/min

Inlet Temperature 250 - 280 °C

Injection Volume 1pL

Split Ratio 20:1 to 100:1 (depending on concentration)

Oven Program Initial 45-80 °C, hold for 1-2 min, ramp at 10 °C/min to 250-300 °C, hold for
MS Source Temp. 230 °C

MS Quad Temp. 150 °C

lonization Mode Electron lonization (El) at 70 eV

Mass Scan Range 40-500 amu
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Potential Biological Activities and Signaling Pathways

While direct studies on the signaling pathways of octyl butyrate are limited, its biological effects are largely predicted to be mediated by its hydrolysit
butyrate. Butyrate, a short-chain fatty acid (SCFA), is a well-studied molecule with significant biological activities.

Butyrate as a Signaling Molecule
Butyrate exerts its effects primarily through two mechanisms:

« Inhibition of Histone Deacetylases (HDACSs): Butyrate is a potent inhibitor of HDACs. By inhibiting these enzymes, butyrate promotes histone hypei
more open chromatin structure and altered gene expression. This can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[16][17]

» Activation of G-Protein Coupled Receptors (GPCRs): Butyrate is a ligand for several GPCRs, including GPR41, GPR43, and GPR109A.[17] Activa
particularly on immune and intestinal epithelial cells, can modulate inflammatory responses, often by inhibiting the NF-«kB signaling pathway.[17][18

Hypothetical Signaling Pathway for Octyl Butyrate

Upon cellular uptake, octyl butyrate is likely hydrolyzed by intracellular esterases. The released butyrate can then enter the nucleus and inhibit HDA
increased expression of pro-apoptotic proteins like Bax and decreased expression of anti-apoptotic proteins like Bcl-2, ultimately triggering the mitoct
apoptosis.
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Hypothetical Signaling Pathway of Octyl Butyrate via Butyrate
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Caption: Hypothetical signaling pathway of octyl butyrate leading to apoptosis.
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Quantitative Biological Data for Butyrate

Cell Line Effect ICso Concentration Reference
HCT116 Inhibition of cell growth (24h) 1.14 mM [19]
HT-29 Inhibition of cell growth (48h) 2.42 mM [19]
Caco-2 Inhibition of cell growth (72h) 2.15mM [19]

Applications in Research and Drug Development

Octyl butyrate's properties make it a valuable compound in several areas of research and development.
» Flavor and Fragrance: It is widely used as a flavoring agent in food products and a fragrance component in cosmetics and personal care items.[2]

« Pharmaceutical Excipient: In the pharmaceutical industry, it is used as an excipient in drug formulations, where it can aid in the delivery of active in
product stability.[2]

« Prodrug Development: Butyrate has therapeutic potential for inflammatory diseases and cancer, but its clinical use is hampered by a foul odor and
[20] Esterification to form a prodrug, such as octyl butyrate or other serine-butyrate esters, can mask the odor and improve pharmacokinetic propt
enhanced systemic delivery.[7][21]

« Agricultural Applications: Octyl butyrate is used in the formulation of agricultural chemicals, such as pesticides and herbicides, where it can act as
the effectiveness of the active ingredients.[2]

Conclusion

Octyl butyrate is a biogenic acyclic ester with a well-established role in the flavor and fragrance industries and emerging potential in pharmaceutical
biosynthesis from common metabolic precursors makes it a target for metabolic engineering to produce natural flavors. The ability to synthesize octy
enzymatically offers a green alternative to chemical methods. For drug development professionals, the most intriguing aspect of octyl butyrate lies ir
prodrug for butyrate, offering a strategy to overcome the delivery challenges of this therapeutically promising short-chain fatty acid. Further research i
effects of octyl butyrate and its pharmacokinetic profile will be crucial in realizing its full potential in therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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